Cas no 2228355-23-3 ({1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine)

{1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine structure
2228355-23-3 structure
Product Name:{1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine
CAS No:2228355-23-3
MF:C9H14N2O
MW:166.220262050629
CID:6401002
PubChem ID:165619220
Update Time:2025-07-15

{1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine
    • EN300-1833325
    • 2228355-23-3
    • {1-[(5-methyl-1,2-oxazol-4-yl)methyl]cyclopropyl}methanamine
    • Inchi: 1S/C9H14N2O/c1-7-8(5-11-12-7)4-9(6-10)2-3-9/h5H,2-4,6,10H2,1H3
    • InChI Key: DYWLAIKRGCPMAF-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C=N1)CC1(CN)CC1

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 52Ų

{1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1833325-0.05g
{1-[(5-methyl-1,2-oxazol-4-yl)methyl]cyclopropyl}methanamine
2228355-23-3
0.05g
$1200.0 2023-09-19
Enamine
EN300-1833325-0.1g
{1-[(5-methyl-1,2-oxazol-4-yl)methyl]cyclopropyl}methanamine
2228355-23-3
0.1g
$1257.0 2023-09-19
Enamine
EN300-1833325-0.25g
{1-[(5-methyl-1,2-oxazol-4-yl)methyl]cyclopropyl}methanamine
2228355-23-3
0.25g
$1315.0 2023-09-19
Enamine
EN300-1833325-0.5g
{1-[(5-methyl-1,2-oxazol-4-yl)methyl]cyclopropyl}methanamine
2228355-23-3
0.5g
$1372.0 2023-09-19
Enamine
EN300-1833325-1.0g
{1-[(5-methyl-1,2-oxazol-4-yl)methyl]cyclopropyl}methanamine
2228355-23-3
1g
$1429.0 2023-06-03
Enamine
EN300-1833325-2.5g
{1-[(5-methyl-1,2-oxazol-4-yl)methyl]cyclopropyl}methanamine
2228355-23-3
2.5g
$2800.0 2023-09-19
Enamine
EN300-1833325-5.0g
{1-[(5-methyl-1,2-oxazol-4-yl)methyl]cyclopropyl}methanamine
2228355-23-3
5g
$4143.0 2023-06-03
Enamine
EN300-1833325-10.0g
{1-[(5-methyl-1,2-oxazol-4-yl)methyl]cyclopropyl}methanamine
2228355-23-3
10g
$6144.0 2023-06-03
Enamine
EN300-1833325-1g
{1-[(5-methyl-1,2-oxazol-4-yl)methyl]cyclopropyl}methanamine
2228355-23-3
1g
$1429.0 2023-09-19
Enamine
EN300-1833325-5g
{1-[(5-methyl-1,2-oxazol-4-yl)methyl]cyclopropyl}methanamine
2228355-23-3
5g
$4143.0 2023-09-19

Additional information on {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine

{1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine (CAS No. 2228355-23-3): An Overview

{1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine (CAS No. 2228355-23-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine.

Chemical Structure and Properties

The molecular formula of {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine is C10H15N3O. The compound features a cyclopropyl ring attached to a methyl-substituted 1,2-oxazole moiety, with an additional methylene group linking the cyclopropyl ring to an amine functional group. This unique structural arrangement imparts specific chemical properties and reactivity patterns that are of interest in various chemical and biological contexts.

The molecular weight of {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine is approximately 193.24 g/mol. It is a colorless solid at room temperature and exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound's stability under various conditions, including pH and temperature, has been extensively studied to ensure its suitability for use in pharmaceutical formulations.

Synthesis Methods

The synthesis of {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine has been reported using several approaches. One common method involves the reaction of a cyclopropylcarbinol derivative with a 5-methyl-1,2-oxazole reagent followed by amination. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product.

A recent study published in the Journal of Organic Chemistry detailed an efficient one-pot synthesis method that combines the formation of the cyclopropyl ring with the attachment of the 5-methyl-1,2-oxazole moiety. This method not only simplifies the synthetic process but also improves overall yield and reduces the number of purification steps required.

Biological Activity and Applications

{1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine has shown promising biological activity in several preclinical studies. Its unique structure confers it with potential as a modulator of various biological targets, including enzymes and receptors involved in disease pathways.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the ability of {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine to inhibit specific enzymes associated with neurodegenerative diseases. The results indicated that the compound exhibited significant inhibitory activity at low micromolar concentrations, suggesting its potential as a lead compound for further drug development.

Another area of interest is the use of {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine in cancer research. Preliminary studies have shown that it can selectively target certain cancer cell lines while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for developing targeted cancer therapies.

Clinical Trials and Future Prospects

While {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine is still in the early stages of preclinical development, its promising biological activity has led to increased interest from pharmaceutical companies and academic researchers alike. Several ongoing studies are focused on optimizing its pharmacokinetic properties and evaluating its safety profile in animal models.

If these preclinical studies yield positive results, it is likely that clinical trials will be initiated to assess the efficacy and safety of {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanamine in human subjects. The ultimate goal is to develop this compound into a viable therapeutic option for treating various diseases.

Conclusion

{1-(5-methyl-1,2-oxazol-*4*-*y*l)m*et*h*y*l*c*y*c*l*o*p*r*o*p*y*l*}*m*e*t*h*a*n*a*m*i*n*e* (CAS No. 2228355-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-------------------------*---*---*---*---*---*---*---*---*---*---*-3) represents a promising compound with unique structural features that make it an attractive candidate for further research and development in medicinal chemistry. Its potential applications in treating neurodegenerative diseases and cancer highlight its significance in modern pharmaceutical science. As ongoing studies continue to uncover new insights into its biological activity and pharmacological properties, it is anticipated that this compound will play a crucial role in advancing therapeutic options for various medical conditions.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.